Cas no 1244855-63-7 (HOMSiR 2,3-Dimethylphenyl)

• Product Name: HOMSiR 2,3-Dimethylphenyl
• CAS No: 1244855-63-7
• MF: C₁₇H₂₂OSi
• MW: 270.441485881805
• CID: 4553732
• PubChem ID: 71306646
• Update Time: 2025-11-02

HOMSiR 2,3-Dimethylphenyl Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-Dimethylphenyl)dimethylsilyl]benzyl alcohol
• 2-[(2,3-DiMethylphenyl)diMethylsilyl]benzyl alcohol, 95%
• HOMSiR 2,3-Dimethylphenyl
• [2-[(2,3-dimethylphenyl)-dimethylsilyl]phenyl]methanol
• {2-[(2,3-Dimethyl-phenyl)-dimethyl-silanyl]-phenyl}-methanol
• 2-[(2,3-Dimethylphenyl)dimethylsilyl]benzenemethanol
• DTXSID701219378
• 1244855-63-7
• (2-((2,3-Dimethylphenyl)dimethylsilyl)phenyl)methanol
• MFCD16251590

• MDL： MFCD16251590
• Inchi： 1S/C17H22OSi/c1-13-8-7-11-16(14(13)2)19(3,4)17-10-6-5-9-15(17)12-18/h5-11,18H,12H2,1-4H3
• InChI Key： BUSBGSPSZKWUNJ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1[Si](C1=CC=CC(C)=C1C)(C)C

Computed Properties

• Exact Mass: 270.143991855g/mol
• Monoisotopic Mass: 270.143991855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on HOMSiR 2,3-Dimethylphenyl

HOMSiR 2,3-Dimethylphenyl (CAS No. 1244855-63-7): A Comprehensive Overview

HOMSiR 2,3-Dimethylphenyl (CAS No. 1244855-63-7) is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of dimethylphenyl-substituted silanes, which are widely used in advanced material science, pharmaceuticals, and specialty chemical industries. Its molecular structure, featuring a 2,3-dimethylphenyl group attached to a silicon-based moiety, provides exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in HOMSiR 2,3-Dimethylphenyl is driven by its role in the development of high-performance materials and bioactive molecules. Researchers and industry professionals frequently search for information on its synthesis methods, physical properties, and potential applications. With the rise of green chemistry and sustainable manufacturing, this compound has also been explored for its compatibility with eco-friendly processes, aligning with global trends toward environmental responsibility.

One of the key features of HOMSiR 2,3-Dimethylphenyl is its thermal and chemical stability, which makes it suitable for high-temperature applications. Its hydrophobic nature and low surface energy have led to its use in coatings, adhesives, and sealants, where durability and resistance to environmental factors are critical. Additionally, its ability to act as a ligand or precursor in catalytic systems has opened new avenues in homogeneous catalysis, a field that is rapidly evolving to meet industrial demands.

In the pharmaceutical sector, HOMSiR 2,3-Dimethylphenyl has shown promise as a building block for drug discovery and medicinal chemistry. Its structural motif is often incorporated into molecules designed for targeted therapies, particularly in oncology and neurology. The compound's compatibility with bioconjugation techniques further enhances its utility in developing diagnostic agents and drug delivery systems.

Market trends indicate a steady increase in demand for HOMSiR 2,3-Dimethylphenyl, driven by advancements in material science and life sciences. Companies specializing in fine chemicals and custom synthesis are actively investing in scalable production methods to meet this demand. Furthermore, the compound's potential in nanotechnology and electronics has sparked interest among researchers exploring next-generation materials for flexible displays, sensors, and energy storage devices.

For those seeking detailed technical data, HOMSiR 2,3-Dimethylphenyl is characterized by its molecular weight, melting point, and solubility profile, which are critical for formulation and process optimization. Safety data sheets (SDS) and regulatory compliance information are also essential for industrial users, ensuring safe handling and transportation.

In summary, HOMSiR 2,3-Dimethylphenyl (CAS No. 1244855-63-7) represents a cutting-edge compound with broad applicability across multiple industries. Its unique properties and alignment with sustainability goals make it a focal point for innovation. As research continues to uncover new uses, this compound is poised to play a pivotal role in shaping the future of advanced materials and specialty chemicals.